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Compound of Interest

7,15-Dihydroxypodocarp-8(14)-en-
Compound Name:
13-one

cat. No.: B1151982

A comprehensive analysis of the chemical registry, experimental data, and biological
significance of 7,15-Dihydroxypodocarp-8(14)-en-13-one remains challenging due to the
limited availability of public data for this specific compound. Extensive searches for a dedicated
CAS number and detailed experimental records have not yielded specific results for this
particular chemical entity. The information available pertains to structurally similar podocarpane
diterpenoids.

This guide, therefore, addresses the broader context of related compounds and outlines the
methodologies that would be pertinent for the investigation of 7,15-Dihydroxypodocarp-8(14)-
en-13-one, should it be synthesized or isolated.

Chemical Registry and Identification

As of this review, a specific CAS Registry Number for 7,15-Dihydroxypodocarp-8(14)-en-13-
one has not been identified in publicly accessible chemical databases. A structurally related
compound, (5§)-7,16-Dihydroxypodocarp-8(14)-en-13-one, is registered under CAS Number
262355-96-4. The distinction lies in the position of the second hydroxyl group on the side chain
(C-15 vs. C-16). This highlights the critical importance of precise nomenclature in chemical
identification.

Hypothetical Experimental Protocols
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While specific experimental data for the target compound is unavailable, this section outlines
standard methodologies employed in the study of similar natural products. These protocols
serve as a foundational guide for researchers aiming to characterize 7,15-
Dihydroxypodocarp-8(14)-en-13-one.

Table 1: Hypothetical Experimental Data Summary
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Parameter

Method

Expected Outcome/Data

Structure Elucidation

Molecular Formula

High-Resolution Mass
Spectrometry (HRMS)

Precise mass-to-charge ratio
to determine elemental

composition.

Structural Connectivity

1D NMR (*H, 2C), 2D NMR
(COSY, HSQC, HMBC)

Complete assignment of
proton and carbon signals to
establish the molecular
scaffold and substituent

positions.

Stereochemistry

NOESY, ROESY, X-ray
Crystallography

Determination of the relative
and absolute configuration of

stereocenters.

Purity Analysis

Purity Assessment

High-Performance Liquid
Chromatography (HPLC)

Quantification of the
compound's purity, typically

expressed as a percentage.

Physicochemical Properties

Melting Point

Melting Point Apparatus

The temperature range over
which the solid compound

transitions to a liquid.

Optical Rotation

Polarimetry

The degree of rotation of
plane-polarized light, indicating

chirality.

Biological Activity Screening

Cytotoxicity

MTT or MTS Assay

ICso values against various
cancer cell lines to determine

antiproliferative activity.

Antimicrobial Activity

Minimum Inhibitory

Concentration (MIC) Assay

The lowest concentration of

the compound that inhibits the
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visible growth of a

microorganism.

o ) o ICso value for the inhibition of
. . Nitric Oxide (NO) Inhibition L )
Anti-inflammatory Activity ) NO production, indicating anti-
Assay in Macrophages ) )
inflammatory potential.

Potential Signaling Pathways and Biological
Interactions

Diterpenoids of the podocarpane class have been reported to exhibit a range of biological
activities, including cytotoxic, antimicrobial, and anti-inflammatory effects. The structural
features of 7,15-Dihydroxypodocarp-8(14)-en-13-one, specifically the a,3-unsaturated ketone
system and the hydroxyl groups, suggest potential for interaction with various biological
targets.

A hypothetical workflow for investigating the mechanism of action is presented below.
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Discovery & Characterization Mechanism of Action Studies Preclinical Development

{ Lead Optimization )—»( In Vivo Efficacy Studies )—»( Toxicology Assessment J
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¢ To cite this document: BenchChem. [In-depth Technical Guide: 7,15-Dihydroxypodocarp-
8(14)-en-13-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151982#7-15-dihydroxypodocarp-8-14-en-13-one-
cas-number-and-registry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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